Cas no 21943-16-8 (2,5-Dibromo-3-chloropyrazine)

• Product Name: 2,5-Dibromo-3-chloropyrazine
• CAS No: 21943-16-8
• MF: C₄HBr₂ClN₂
• MW: 272.325137853622
• MDL: MFCD18250179
• CID: 1029604
• PubChem ID: 71627137
• Update Time: 2025-11-02

2,5-Dibromo-3-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-chloropyrazine
• AKOS016845827
• SCHEMBL273776
• AS-59502
• WAA94316
• MFCD18250179
• DA-17037
• SY059022
• I11306
• DTXSID90856513
• CS-0097634
• AB72488
• 21943-16-8

• MDL： MFCD18250179
• Inchi： 1S/C4HBr2ClN2/c5-2-1-8-3(6)4(7)9-2/h1H
• InChI Key： NACQYBDFEPOOQF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CN=1)Br)Cl

Computed Properties

• Exact Mass: 269.81953
• Monoisotopic Mass: 269.81950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 2.265
• Boiling Point: 264 ºC
• Flash Point: 113 ºC
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2,5-Dibromo-3-chloropyrazine

2,5-Dibromo-3-chloropyrazine (CAS No. 21943-16-8): Properties, Applications, and Market Insights

2,5-Dibromo-3-chloropyrazine (CAS No. 21943-16-8) is a halogenated pyrazine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in organic synthesis. With the increasing demand for halogenated heterocycles in drug discovery and specialty chemicals, 2,5-Dibromo-3-chloropyrazine has become a focal point for researchers and industry professionals alike.

The molecular formula of 2,5-Dibromo-3-chloropyrazine is C₄HBr₂ClN₂, and it features a pyrazine ring substituted with two bromine atoms at the 2 and 5 positions and a chlorine atom at the 3 position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules. The compound's high reactivity and selective halogenation sites enable its use in cross-coupling reactions, nucleophilic substitutions, and other transformative processes.

One of the most prominent applications of 2,5-Dibromo-3-chloropyrazine is in the pharmaceutical industry, where it serves as a key intermediate for the development of active pharmaceutical ingredients (APIs). Its role in the synthesis of antiviral agents and anticancer drugs has been widely documented. Recent studies highlight its utility in creating novel kinase inhibitors, a class of compounds that are pivotal in targeted cancer therapies. The compound's ability to act as a scaffold for drug design underscores its importance in medicinal chemistry.

In the agrochemical sector, 2,5-Dibromo-3-chloropyrazine is employed in the synthesis of pesticides and herbicides. Its structural features contribute to the efficacy of these agrochemicals by enhancing their binding affinity to target enzymes or receptors. Researchers are also exploring its potential in developing environmentally friendly pesticides, aligning with the global push for sustainable agriculture. This application is particularly relevant given the growing concerns over food security and the need for crop protection solutions that minimize ecological impact.

The compound's utility extends to materials science, where it is used in the preparation of organic electronic materials. Its electron-withdrawing halogen substituents make it a suitable candidate for designing conductive polymers and organic semiconductors. These materials are integral to advancements in flexible electronics, OLED displays, and solar cells, areas that are currently experiencing rapid growth due to the demand for renewable energy and next-generation devices.

Market trends indicate a rising demand for 2,5-Dibromo-3-chloropyrazine, driven by its diverse applications and the expanding pharmaceutical and agrochemical industries. The compound's supply chain and manufacturing processes have become topics of interest, particularly in regions with robust chemical production capabilities. Additionally, the increasing focus on green chemistry has spurred innovations in the synthesis of halogenated pyrazines, with efforts aimed at reducing waste and improving yield.

From a regulatory perspective, 2,5-Dibromo-3-chloropyrazine is subject to standard safety and handling protocols applicable to halogenated compounds. Proper storage, handling, and disposal are essential to ensure workplace safety and environmental protection. Researchers and manufacturers are encouraged to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) when working with this compound.

In conclusion, 2,5-Dibromo-3-chloropyrazine (CAS No. 21943-16-8) is a multifaceted compound with significant applications across multiple industries. Its role in drug discovery, agrochemical development, and advanced materials underscores its value as a chemical intermediate. As research continues to uncover new uses and synthetic pathways, this compound is poised to remain a critical component in the toolkit of chemists and industrial scientists. For those seeking high-quality 2,5-Dibromo-3-chloropyrazine, it is essential to partner with reputable suppliers who adhere to stringent quality standards.